Cas no 61582-27-2 (1,2,4-Triazolo[4,3-b]pyridazinium, 2-methyl-6-(methylthio)-, iodide)

• Product Name: 1,2,4-Triazolo[4,3-b]pyridazinium, 2-methyl-6-(methylthio)-, iodide
• CAS No: 61582-27-2
• MF: C₇H₁₁IN₄S
• MW: 310.158511400223
• CID: 473955
• PubChem ID: 71394393
• Update Time: 2025-04-19

1,2,4-Triazolo[4,3-b]pyridazinium, 2-methyl-6-(methylthio)-, iodide Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazinium, 2-methyl-6-(methylthio)-, iodide
• 2-methyl-6-methylsulfanyl-1,3-dihydro-[1,2,4]triazolo[4,3-b]pyridazin-4-ium,iodide
• 2-Methyl-6-(methylsulfanyl)-2,3-dihydro-1H-[1,2,4]triazolo[4,3-b]pyridazin-4-ium iodide
• 61582-27-2
• DTXSID90816091

• Inchi： 1S/C7H10N4S.HI/c1-10-5-11-6(8-10)3-4-7(9-11)12-2;/h3-4H,5H2,1-2H3;1H
• InChI Key： WSDBFXZUJWTIEN-UHFFFAOYSA-N
• SMILES： [I-].S(C)C1C=CC2NN(C)C[N+]=2N=1

Computed Properties

• Exact Mass: 298.8885
• Monoisotopic Mass: 309.97492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• PSA: 32.94